N-(tert-butyl)-N'-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea

• IUPAC Name: 1-tert-butyl-3-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]urea
• InChI: InChI=1S/C15H20N4O3/c1-15(2,3)18-14(20)16-9-12-17-13(19-22-12)10-5-7-11(21-4)8-6-10/h5-8H,9H2,1-4H3,(H2,16,18,20)
• InChI Key: OVCMYXXMNQTTEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)NCC1=NC(=NO1)C2=CC=C(C=C2)OC
• Molecular Formula: C15H20N4O3
• Molecular Weight: 304.34 g/mol

Description

N-(tert-butyl)-N'-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea, also known as BMH-21, is a small molecule inhibitor that has gained attention in recent years due to its potential applications in cancer research.

Mechanism of Action

N-(tert-butyl)-N'-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea inhibits the activity of a protein called Securin, which is involved in the regulation of cell division. By inhibiting Securin, this compound disrupts the normal cell cycle and induces apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the activity of another protein called Survivin, which is also involved in cell division and is overexpressed in many types of cancer.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in normal cells, indicating its potential as a selective anti-cancer agent. In addition to its anti-cancer properties, this compound has also been shown to have anti-inflammatory and anti-angiogenic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(tert-butyl)-N'-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea is its selectivity for cancer cells, which reduces the risk of toxicity in normal cells. Additionally, this compound has been shown to be effective in combination with other anti-cancer agents, indicating its potential for use in combination therapies. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

For research on N-(tert-butyl)-N'-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea include further studies on its mechanism of action and potential applications in combination therapies. Additionally, research on the development of more soluble forms of this compound may increase its potential for clinical use. Finally, studies on the potential use of this compound in other disease areas, such as inflammation and angiogenesis, may also be of interest.
In conclusion, this compound has shown promising potential as a selective anti-cancer agent with minimal toxicity in normal cells. Further research is needed to fully understand its mechanism of action and potential applications in combination therapies.

Synthesis Methods

N-(tert-butyl)-N'-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea is synthesized through a multi-step process involving the reaction of tert-butyl isocyanate with 3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-amine, followed by the reaction of the resulting intermediate with formaldehyde and a secondary amine. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-(tert-butyl)-N'-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been extensively studied for its potential anti-cancer properties. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, lung, prostate, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.